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Compound of Interest

2-(4-Fluorophenyl)-2-oxoacetic
Compound Name: d
aci

cat. No.: B2960811

CAS Number: 2251-76-5

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(4-fluorophenyl)-2-oxoacetic acid, also known as 4-fluorobenzoylformic acid, is a
fluorinated aryl a-keto acid of significant interest in medicinal chemistry and drug development.
[1][2] The presence of a fluorine atom on the phenyl ring often enhances metabolic stability,
bioavailability, and binding affinity of drug candidates.[3] This guide provides a comprehensive
overview of its chemical and physical properties, a detailed synthesis protocol, spectroscopic
analysis, and its applications as a crucial building block in the synthesis of pharmacologically
active molecules.

Molecular and Physicochemical Properties

2-(4-fluorophenyl)-2-oxoacetic acid is a white to light yellow crystalline powder.[4] Its key
properties are summarized in the table below.
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Property Value Source
CAS Number 2251-76-5 [51[6]
Molecular Formula CsHsFO3 [5]1[6]
Molecular Weight 168.12 g/mol [5][6]
IUPAC Name 2-(.z-fluorophenyl)-z-oxoacetic 5]

aci

(4-fluorophenyl)(oxo)acetic
acid, 4-Fluoro-a-

Synonyms L [4][5]
oxobenzeneacetic acid, 4-

Fluorobenzoylformic acid

White to light yellow
Appearance [4]
powder/crystal

Melting Point 92.01t0 96.0 °C [4]

Soluble in organic solvents
Solubility such as ethanol and ether, with

limited solubility in water.

Synthesis of 2-(4-fluorophenyl)-2-oxoacetic Acid

The most common and efficient method for the synthesis of 2-(4-fluorophenyl)-2-oxoacetic
acid is the oxidation of the corresponding aryl methyl ketone, 4'-fluoroacetophenone.[7] Two
primary oxidizing agents are employed for this transformation: selenium dioxide (SeO2) and
potassium permanganate (KMnOa).

Method 1: Oxidation with Selenium Dioxide (Riley
Oxidation)

The Riley oxidation is a well-established method for the oxidation of a-methylene groups
adjacent to a carbonyl to afford 1,2-dicarbonyl compounds.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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